N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide

• IUPAC Name: N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C21H20N2O3S/c1-16-7-5-6-10-20(16)21(24)23-18-11-13-19(14-12-18)27(25,26)22-15-17-8-3-2-4-9-17/h2-14,22H,15H2,1H3,(H,23,24)
• InChI Key: XDXPTYZMBYYIPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide is an organic compound with a complex structure that includes a benzylsulfamoyl group attached to a phenyl ring, which is further connected to a 2-methylbenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide typically involves multiple steps, starting with the preparation of the benzylsulfamoyl intermediate. One common method involves the reaction of 4-aminobenzenesulfonamide with benzyl chloride to form N-benzyl-4-aminobenzenesulfonamide. This intermediate is then reacted with 2-methylbenzoyl chloride in the presence of a base such as triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The benzyl group can be oxidized to form a benzaldehyde or benzoic acid derivative.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzyl group can yield benzaldehyde or benzoic acid, while reduction of a nitro group results in an amine.

Scientific Research Applications

N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or protein binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide involves its interaction with specific molecular targets. The benzylsulfamoyl group can mimic the structure of natural substrates or inhibitors, allowing the compound to bind to enzymes or receptors. This binding can inhibit the activity of the target enzyme or receptor, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-benzyl-4-boronobenzenesulfonamide: This compound has a similar benzylsulfamoyl group but includes a boronic acid moiety.

N-[4-(benzyloxy)phenyl]glycinamide: This compound features a benzyloxy group attached to a phenyl ring, similar to the benzylsulfamoyl group in the target compound.

Uniqueness

N-[4-(benzylsulfamoyl)phenyl]-2-methylbenzamide is unique due to the presence of both the benzylsulfamoyl and 2-methylbenzamide groups. This combination of functional groups provides distinct chemical and biological properties, making it valuable for specific applications in research and industry.